Cas no 1217442-47-1 ((S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride)

• Product Name: (S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride
• CAS No: 1217442-47-1
• MF: C₁₃H₂₇ClN₂O₂
• MW: 278.818682909012
• MDL: MFCD07772120
• CID: 1030920
• PubChem ID: 57415735
• Update Time: 2025-10-29

(S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-((S)-sec-butyl)piperazine-1-carboxylate hydrochloride
• 1217442-47-1
• DTXSID20725485
• tert-butyl (2S)-2-[(2S)-butan-2-yl]piperazine-1-carboxylate;hydrochloride
• (S)-1N-BOC-2-(S-1-METHYLPROPYL)PIPERAZINE-HCl
• A891544
• (S)-tert-Butyl2-((S)-sec-butyl)piperazine-1-carboxylatehydrochloride
• 2-Methyl-2-propanyl (2S)-2-[(2S)-2-butanyl]-1-piperazinecarboxylate hydrochloride (1:1)
• AKOS015923054
• (S)-1-n-boc-2-(s-1-methylpropyl)piperazine HCl
• (S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride

• MDL： MFCD07772120
• Inchi： 1S/C13H26N2O2.ClH/c1-6-10(2)11-9-14-7-8-15(11)12(16)17-13(3,4)5;/h10-11,14H,6-9H2,1-5H3;1H/t10-,11+;/m0./s1
• InChI Key： XMRYWOUDJCIOGU-VZXYPILPSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCNC[C@@H]1[C@@H](C)CC)=O

Computed Properties

• Exact Mass: 278.1761058g/mol
• Monoisotopic Mass: 278.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on (S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride

Introduction to (S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride (CAS No. 1217442-47-1)

(S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride, identified by its CAS number 1217442-47-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of the Boc (tert-butoxycarbonyl) group and the (S)-configuration at the 2-position of the piperazine ring enhances its utility in synthetic chemistry and drug design.

The< strong>Boc protecting group is a crucial feature in this molecule, as it provides stability during synthetic processes while allowing for selective deprotection under specific conditions. This characteristic makes (S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride a valuable intermediate in the synthesis of more complex pharmaceutical agents. The hydrochloride salt form ensures better solubility and stability, facilitating its use in various chemical and biological assays.

In recent years, there has been a growing interest in piperazine derivatives due to their role as pharmacophores in numerous drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The specific stereochemistry of (S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride contributes to its unique pharmacological profile, making it a subject of extensive research. Studies have shown that this compound exhibits promising activity in modulating neurotransmitter systems, which could lead to novel treatments for conditions such as depression, anxiety, and cognitive impairments.

One of the most compelling aspects of (S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The piperazine moiety interacts with the ATP-binding site of kinases, making it an effective scaffold for designing inhibitors. The Boc protection group allows for further functionalization, enabling chemists to tailor the molecule's properties for optimal biological activity.

Recent advancements in computational chemistry have further enhanced the understanding of how (S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on kinases with high affinity. This knowledge has guided the design of more potent derivatives with improved pharmacokinetic properties. Additionally, crystallographic analyses have provided insights into the molecular interactions at the atomic level, which are invaluable for rational drug design.

The synthesis of (S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The stereochemistry at the 2-position is particularly challenging to achieve due to the presence of two chiral centers. However, advances in asymmetric synthesis techniques have made it possible to produce enantiomerically pure forms of this compound on a scalable basis. These techniques often employ chiral catalysts or auxiliaries that facilitate high-yielding reactions with minimal racemization.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is advantageous for both in vitro and in vivo studies. This property allows researchers to easily dissolve and administer the compound in biological assays without compromising its stability or efficacy. Furthermore, the hydrochloride form improves the compound's bioavailability when used in drug formulations.

Current research is exploring the potential applications of (S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride in treating neurological disorders. Piperazine derivatives have been shown to modulate serotonin and dopamine levels, which are key neurotransmitters involved in mood regulation and cognitive function. Preclinical studies have demonstrated that this compound can attenuate symptoms associated with neurodegenerative diseases such as Parkinson's and Alzheimer's disease by protecting neurons from oxidative stress and inflammation.

The development of novel antiviral agents has also been a focus area where (S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride shows promise. Its ability to interfere with viral replication cycles makes it a candidate for designing drugs against RNA viruses such as influenza and HIV. By targeting specific viral enzymes or proteins, this compound could inhibit viral propagation and reduce disease severity.

In conclusion, (S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride (CAS No. 1217442-47-1) is a versatile and highly functionalized compound with significant potential in pharmaceutical applications. Its unique stereochemistry, combined with the protective Boc group and hydrochloride salt form, makes it an invaluable intermediate for drug discovery and development. Ongoing research continues to uncover new therapeutic possibilities for this compound, highlighting its importance in modern medicine.